Fexofenadine Decarboxylated Degradation Product
Fexofenadine Decarboxylated Degradation Product
A derivative of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 10 nM and exhibits anti-inflammatory effects.
Brand Name:
Vulcanchem
CAS No.:
185066-37-9
VCID:
VC0192776
InChI:
InChI=1S/C31H39NO2/c1-24(2)25-15-17-26(18-16-25)30(33)14-9-21-32-22-19-29(20-23-32)31(34,27-10-5-3-6-11-27)28-12-7-4-8-13-28/h3-8,10-13,15-18,24,29-30,33-34H,9,14,19-23H2,1-2H3
SMILES:
CC(C)C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O
Molecular Formula:
C31H39NO2
Molecular Weight:
457.66
Fexofenadine Decarboxylated Degradation Product
CAS No.: 185066-37-9
Impurities
VCID: VC0192776
Molecular Formula: C31H39NO2
Molecular Weight: 457.66
Purity: > 95%
CAS No. | 185066-37-9 |
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Product Name | Fexofenadine Decarboxylated Degradation Product |
Molecular Formula | C31H39NO2 |
Molecular Weight | 457.66 |
IUPAC Name | 4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]-1-(4-propan-2-ylphenyl)butan-1-ol |
Standard InChI | InChI=1S/C31H39NO2/c1-24(2)25-15-17-26(18-16-25)30(33)14-9-21-32-22-19-29(20-23-32)31(34,27-10-5-3-6-11-27)28-12-7-4-8-13-28/h3-8,10-13,15-18,24,29-30,33-34H,9,14,19-23H2,1-2H3 |
SMILES | CC(C)C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O |
Appearance | White to Off-White Solid |
Description | A derivative of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 10 nM and exhibits anti-inflammatory effects. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | Decarboxy Fexofenadine; 4-(Hydroxydiphenylmethyl)-α-[4-(1-methylethyl)phenyl]-1-piperidinebutanol; |
PubChem Compound | 24018644 |
Last Modified | Dec 05 2021 |
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